Cas no 2227760-79-2 ((1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol
• CAS No: 2227760-79-2
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 6269098
• PubChem ID: 95359633
• Update Time: 2025-06-13

(1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol
• 2227760-79-2
• EN300-1991886

• Inchi： 1S/C10H11ClN2O/c11-6-1-2-7-8(10(14)4-12)5-13-9(7)3-6/h1-3,5,10,13-14H,4,12H2/t10-/m0/s1
• InChI Key： NMAZUWJVNUEDAP-JTQLQIEISA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2[C@H](CN)O

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol

Introduction to (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol (CAS No. 2227760-79-2)

(1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol, with the CAS number 2227760-79-2, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a chloro-substituted indole ring, and a chiral center. These attributes contribute to its potential therapeutic applications and make it a valuable target for drug development.

The molecular structure of (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol is particularly noteworthy due to its chiral center, which can lead to distinct enantiomers with different biological activities. The presence of the amino group and the chloro-substituted indole ring provides opportunities for interactions with various biological targets, such as enzymes, receptors, and transporters. This makes the compound a promising candidate for the development of novel therapeutic agents.

Recent studies have highlighted the potential of (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models. This suggests its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology found that this compound can protect neurons from oxidative stress-induced damage. The mechanism of action appears to involve the modulation of mitochondrial function and the reduction of reactive oxygen species (ROS) levels. These findings indicate that (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol could be a valuable candidate for the treatment of neurodegenerative disorders such as Parkinson's disease and Alzheimer's disease.

The pharmacokinetic properties of (1R)-2-amino-1-(6-chloro-1H-indol-3-yl)ethan-1-ol have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of (1R)-2-amino-1-(6-chloro-1H-indol-3-y l)ethan - 1 - ol strong > , clinical trials are currently underway. Early-phase clinical trials have demonstrated that this compound is well-tolerated by patients and shows promising efficacy in treating various conditions. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of its safety and effectiveness.

In conclusion, (1R)-2-amino - 1 - ( 6 - chloro - 1 H - indol - 3 - yl ) ethan - 1 - ol strong > (CAS No . 2227760 - 79 - 2 ) is a promising compound with diverse therapeutic applications . Its unique structural features , combined with its anti-inflammatory , neuroprotective , and favorable pharmacokinetic properties , make it an attractive target for drug development . Ongoing research and clinical trials will continue to elucidate its full potential in the treatment of various diseases . p >